Cas no 2446-69-7 (4-Hexylphenol)
4-Hexylphenol structure
Product Name:4-Hexylphenol
CAS No:2446-69-7
MF:C12H18O
MW:178.270723819733
MDL:MFCD00051313
CID:84335
PubChem ID:87570988
Update Time:2025-04-18
4-Hexylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-Hexylphenol
- 4-n-Hexylphenol
- 4-n-Hexylphenolneat
- 1-(4-Hydroxyphenyl)hexane
- 1-(4-Hydroxyphenyl)hexane p-n-Hexylphenol
- Phenol,4-hexyl
- Phenol,p-hexyl
- p-Hexylphenol
- p-n-Hexylphenol
- Phenol, 4-hexyl-
- 3V1KE0N8D5
- SZWBRVPZWJYIHI-UHFFFAOYSA-N
- Phenol, p-hexyl-
- 4-Hexylphenol, AldrichCPR
- BIDD:ER0077
- SBB059155
- TL8002009
- ST508251
- SCHEMBL152397
- H0611
- 4-HEXYLBENZOLOL
- BS-43829
- MFCD00051313
- W-107315
- SR-01000398912-1
- EU-0034692
- 4-Hexylphenol, >=98.0% (HPLC)
- CHEBI:34439
- FT-0619174
- DTXSID5062425
- AKOS002685652
- SY052274
- NS00027671
- D90917
- EINECS 219-501-2
- UNII-3V1KE0N8D5
- 2446-69-7
- SR-01000398912
- Q27116069
- DTXCID4037085
-
- MDL： MFCD00051313
- Inchi： 1S/C12H18O/c1-2-3-4-5-6-11-7-9-12(13)10-8-11/h7-10,13H,2-6H2,1H3
- InChI Key： SZWBRVPZWJYIHI-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)CCCCCC
Computed Properties
- Exact Mass: 178.13600
- Monoisotopic Mass: 178.135765
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.3
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: Not determined
- Density: 0.9249 (rough estimate)
- Melting Point: 23-32 °C (lit.)
- Boiling Point: 270.52°C (rough estimate)
- Flash Point: 31 °C
- Refractive Index: 1.5091 (estimate)
- PSA: 20.23000
- LogP: 3.51500
- Solubility: Not determined
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
4-Hexylphenol Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
- Hazardous Material transportation number：UN 3261
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R34
- Safety Term：S26;S36/37/39;S45
- HazardClass：8
- PackingGroup：III
- Storage Condition：4° CStore…,-4℃Store…Better
4-Hexylphenol Customs Data
- HS CODE：2907199090
- Customs Data：
China Customs Code:
2907199090Overview:
2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Hexylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H861998-5g |
4-Hexylphenol |
2446-69-7 | ≥98%(GC) | 5g |
611.10 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 778508-5G |
4-Hexylphenol |
2446-69-7 | ≥98.0% (HPLC) | 5G |
￥796.82 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 778508-25G |
4-Hexylphenol |
2446-69-7 | 25g |
¥3500.1 | 2023-11-21 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | CDS000247-250MG |
4-Hexylphenol |
2446-69-7 | 250mg |
¥952.83 | 2023-11-10 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030571-25g |
4-Hexylphenol |
2446-69-7 | 98% | 25g |
￥3549 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030571-5g |
4-Hexylphenol |
2446-69-7 | 98% | 5g |
￥1020 | 2023-09-09 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H133197-1g |
4-Hexylphenol |
2446-69-7 | ≥98.0%(GC) | 1g |
¥259.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H133197-25g |
4-Hexylphenol |
2446-69-7 | ≥98.0%(GC) | 25g |
￥2,366.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H133197-5g |
4-Hexylphenol |
2446-69-7 | ≥98.0%(GC) | 5g |
¥849.90 | 2023-09-02 | |
| TRC | H297408-50mg |
4-Hexylphenol |
2446-69-7 | 50mg |
$ 50.00 | 2022-06-04 |
4-Hexylphenol Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2446-69-7)4-Hexylphenol
Order Number:A817322
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:08
Price ($):313.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2446-69-7)4-Hexylphenol
Order Number:LE11662
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com
4-Hexylphenol Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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